Cas no 1657-28-9 (3-oxo-N-(2-pyridinyl)butanamide)

• Product Name: 3-oxo-N-(2-pyridinyl)butanamide
• CAS No: 1657-28-9
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• MDL: MFCD00023427
• CID: 212549
• PubChem ID: 74260
• Update Time: 2025-09-27

3-oxo-N-(2-pyridinyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide,3-oxo-N-2-pyridinyl-
• 3-oxo-N-2-pyridylbutyramide
• 3-oxo-N-pyridin-2-ylbutanamide
• 2-Acetoacetamidopyridine
• 3-Oxo-N-(2-pyridinyl)butanamide
• 3-oxo-N-(pyrid-2-yl)butanamide
• 3-oxo-N-(pyrid-2-yl)butyramide
• 3-oxo-N-(pyridin-2-yl)butanamide
• 3-oxo-N-(pyridine-2-yl)butanamide
• AC1L2LJD
• AC1Q5NWY
• N-(pyrid-2-yl)amide of acetoacetic acid
• N-2-Pyridylacetoacetamide
• NSC57499
• N-(2-Pyridyl)-3-oxobutanamide
• N-(2-Pyridinyl)-3-oxobutanamide
• Butanamide, 3-oxo-N-2-pyridinyl-
• SCHEMBL9689348
• 3-Oxo-N-2-pyridinylbutanamide
• NSC-57499
• NS00025425
• 1657-28-9
• EINECS 216-756-1
• MFCD00023427
• BAA65728
• AKOS002528835
• WVK3G44N6V
• 3-Oxo-N-(2-pyridinyl)butanamide #
• NSC 57499
• CS-0316443
• N-(2-Pyridyl)acetoacetamide
• JSYFBSLKZLDZOC-UHFFFAOYSA-N
• 3-oxo-N-(2-pyridyl)butanamide
• DTXSID80168011
• 10J-919
• 63272-25-3
• DB-213558
• STK318590
• butanamide, 3-oxo-N-(2-pyridyl)-
• DS-001183
• G74743
• 3-oxo-N-(2-pyridinyl)butanamide

• MDL： MFCD00023427
• Inchi： 1S/C9H10N2O2/c1-7(12)6-9(13)11-8-4-2-3-5-10-8/h2-5H,6H2,1H3,(H,10,11,13)
• InChI Key： JSYFBSLKZLDZOC-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 407.8±25.0 °C at 760 mmHg
• Flash Point: 200.4±23.2 °C
• PSA: 59.06
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-oxo-N-(2-pyridinyl)butanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 3-oxo-N-(2-pyridinyl)butanamide

Comprehensive Overview of Butanamide,3-oxo-N-2-pyridinyl- (CAS No. 1657-28-9)

Butanamide,3-oxo-N-2-pyridinyl- (CAS No. 1657-28-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in various synthetic pathways and industrial applications. In this article, we delve into the properties, applications, and market trends of Butanamide,3-oxo-N-2-pyridinyl-, while also addressing frequently asked questions and emerging trends in the chemical industry.

The molecular formula of Butanamide,3-oxo-N-2-pyridinyl- is C9H10N2O2, and it features a pyridinyl group attached to a butanamide backbone. This structural configuration imparts distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals often seek 3-oxo-N-2-pyridinyl butanamide for its versatility in organic synthesis, particularly in the development of novel pharmaceutical agents and functional materials.

One of the most prominent applications of Butanamide,3-oxo-N-2-pyridinyl- is in the pharmaceutical sector. The compound serves as a key building block in the synthesis of active pharmaceutical ingredients (APIs) that target a range of medical conditions. For instance, derivatives of Butanamide,3-oxo-N-2-pyridinyl- have been explored for their potential in treating neurological disorders and inflammatory diseases. The growing demand for innovative therapeutics has spurred interest in this compound, particularly in the context of personalized medicine and targeted drug delivery systems.

In addition to its pharmaceutical applications, Butanamide,3-oxo-N-2-pyridinyl- finds use in the agrochemical industry. The compound's ability to act as a precursor for pesticides and herbicides has made it a subject of research in sustainable agriculture. With the global push towards eco-friendly farming practices, the development of 3-oxo-N-2-pyridinyl butanamide-based agrochemicals aligns with the industry's focus on reducing environmental impact while maintaining crop yield and quality.

The material science community has also recognized the potential of Butanamide,3-oxo-N-2-pyridinyl- in the creation of advanced polymers and coatings. Its reactive functional groups enable the formation of high-performance materials with tailored properties, such as enhanced thermal stability and mechanical strength. These materials are increasingly sought after in industries ranging from automotive to electronics, where durability and performance are paramount.

Market trends indicate a steady rise in the demand for Butanamide,3-oxo-N-2-pyridinyl-, driven by its diverse applications and the expanding chemical and pharmaceutical sectors. Analysts project that the compound's market value will continue to grow, particularly in regions with robust research and development activities, such as North America, Europe, and Asia-Pacific. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and optimization of Butanamide,3-oxo-N-2-pyridinyl- to meet this rising demand.

Frequently asked questions about Butanamide,3-oxo-N-2-pyridinyl- often revolve around its synthesis, handling, and regulatory status. While the compound is not classified as a hazardous material under most jurisdictions, proper laboratory practices should always be followed to ensure safe handling. Researchers commonly inquire about the optimal conditions for storing 3-oxo-N-2-pyridinyl butanamide, with recommendations typically including storage in a cool, dry place away from direct sunlight and incompatible substances.

Emerging trends in the chemical industry, such as the integration of artificial intelligence (AI) in molecular design and the shift towards green chemistry, are likely to influence the future of Butanamide,3-oxo-N-2-pyridinyl-. AI-driven approaches can accelerate the discovery of new derivatives and applications, while green chemistry principles aim to minimize waste and improve the sustainability of synthetic processes. These advancements are expected to open new avenues for the utilization of Butanamide,3-oxo-N-2-pyridinyl- in cutting-edge technologies.

In conclusion, Butanamide,3-oxo-N-2-pyridinyl- (CAS No. 1657-28-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its broad applicability, make it a valuable asset in scientific research and industrial processes. As the demand for innovative solutions in pharmaceuticals, agriculture, and material science continues to grow, 3-oxo-N-2-pyridinyl butanamide is poised to play an increasingly important role in shaping the future of these fields.